Cas no 1235324-82-9 (2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)

• Product Name: 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1235324-82-9
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 6223883
• PubChem ID: 71782930
• Update Time: 2025-10-31

2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• 2-cyclohexyl-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide
• 2-cyclohexyl-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide
• 2-cyclohexyl-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]acetamide
• 1235324-82-9
• F5957-0040
• AKOS024528335

• Inchi： 1S/C15H25N3O/c1-12-10-13(2)18(17-12)9-8-16-15(19)11-14-6-4-3-5-7-14/h10,14H,3-9,11H2,1-2H3,(H,16,19)
• InChI Key： OVDNHSZKNHTTEA-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCCC1)NCCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 263.199762429g/mol
• Monoisotopic Mass: 263.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 1235324-82-9 and Product Name: 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

The compound with CAS No. 1235324-82-9 and the product name 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclohexyl group and a 3,5-dimethyl-1H-pyrazol-1-yl moiety in its molecular structure suggests a high degree of specificity, which is often leveraged in the design of bioactive molecules.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in drug development. Pyrazole scaffolds are known for their versatility and biological activity, making them valuable candidates for therapeutic intervention. The 3,5-dimethyl-1H-pyrazol-1-yl substituent in this compound not only contributes to its structural complexity but also enhances its potential pharmacological properties. This moiety has been extensively studied for its role in modulating various biological pathways, including anti-inflammatory, antimicrobial, and anticancer activities.

The 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide structure incorporates an amide linkage, which is a common feature in many bioactive molecules. Amides are known for their stability and ability to interact with biological targets, making them ideal for drug design. The cyclohexyl group further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical development. This combination of structural elements suggests that the compound may exhibit a range of pharmacological effects, depending on the specific biological target being investigated.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel compounds like 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide are of paramount importance. The ability to design molecules with precise structural motifs allows researchers to tailor their pharmacological properties to specific therapeutic needs. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules, such as this one, which would have been challenging to produce using traditional synthetic routes.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The 3,5-dimethyl-1H-pyrazol-1-yl group has been shown to interact with various enzymes and receptors, suggesting that this compound may have multiple points of interaction within biological systems. This polyvalency is often exploited in drug design to enhance efficacy and reduce side effects. Additionally, the cyclohexyl group provides steric hindrance, which can be used to optimize binding affinity and selectivity.

Recent studies have demonstrated that pyrazole derivatives can exhibit significant biological activity when incorporated into molecular frameworks designed for specific therapeutic applications. For instance, research has shown that compounds containing the pyrazole scaffold can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of a 3,5-dimethyl substitution pattern may further enhance these effects by increasing metabolic stability and reducing unwanted interactions.

The amide linkage in 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide also plays a crucial role in determining its pharmacological profile. Amides are known to be versatile pharmacophores that can interact with a wide range of biological targets. The synthesis of this compound involves careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to optimize the preparation process.

In conclusion, the compound with CAS No. 1235324-82-9 and the product name 2-cyclohexyl-N-2-(3,5-dimethyl-1H-pyrazol-1-y)ethylacetamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further investigation. The combination of a cyclohexyl group, a 3,5-dimethyl-pyrazole moiety, and an amide linkage suggests that this compound may exhibit a range of pharmacological effects that could be exploited for therapeutic purposes.